Cas no 4746-69-4 ( )

• Product Name: &nbsp
• CAS No: 4746-69-4
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 931043
• PubChem ID: 224937
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(2-oxo-1,3,3a,4,5,6,7,7a-octahydrobenzimidazol-5-yl)butanoic acid
• 4-(2-oxooctahydro-1h-benzimidazol-5-yl)butanoic acid
• 4-(2-Oxo-octahydro-benzimidazol-5-yl)-buttersaeure
• 4-(2-oxo-octahydro-benzimidazol-5-yl)-butyric acid
• AC1L5DO0
• AC1Q5W0V
• AG-J-19354
• AR-1F5971
• CTK4J0011
• NSC13803
• 4746-69-4
• 4-(2-Oxooctahydro-1H-benzo[d]imidazol-5-yl)butanoic acid
• DTXSID80279717
• SCHEMBL10980779
• NSC-13803
•  

• Inchi： 1S/C11H18N2O3/c14-10(15)3-1-2-7-4-5-8-9(6-7)13-11(16)12-8/h7-9H,1-6H2,(H,14,15)(H2,12,13,16)
• InChI Key： LRUOIOPHUZRRFN-UHFFFAOYSA-N
• SMILES： O=C1NC2CCC(CCCC(=O)O)CC2N1

Computed Properties

• Exact Mass: 226.13184
• Monoisotopic Mass: 226.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.163
• Boiling Point: 516.6°C at 760 mmHg
• Flash Point: 266.2°C
• Refractive Index: 1.501
• PSA: 78.43
• LogP: 1.74900